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Compound of Interest

Compound Name: Meliasendanin D

Cat. No.: B1164417 Get Quote

Initial investigations into the therapeutic potential of Meliasendanin D, a lignan isolated from

the fruit of Melia toosendan, have revealed limited direct cytotoxic effects against tested cancer

cell lines. While research has explored a wide range of natural compounds for their anti-cancer

properties, current data on Meliasendanin D does not support its application as a potent anti-

proliferative or pro-apoptotic agent in the cancer cell lines studied to date.

A review of existing literature indicates that Meliasendanin D has been evaluated for its

cytotoxic activity against several cancer cell lines, including skin and colon cancer models.

However, these studies concluded that Meliasendanin D exhibited low to no cytotoxicity in

these assays, with IC50 values greater than 100 µM[1][2]. This lack of significant activity has

likely limited further investigation into its specific mechanisms of action in cancer cells, resulting

in a scarcity of detailed experimental protocols and data on its effects on cancer-related

signaling pathways.

While Meliasendanin D has been noted for its antioxidant properties, this activity does not

appear to translate into direct cancer cell killing in the contexts studied so far[3]. The primary

focus of research on compounds from Melia toosendan for anti-cancer applications has often

been on other constituents, such as Toosendanin, which has demonstrated pro-apoptotic

effects in certain cancer models.

Due to the absence of published data demonstrating significant anti-cancer activity for

Meliasendanin D, detailed application notes and protocols for its use in cancer cell line

research, including quantitative data on its efficacy and diagrams of its molecular pathways,
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cannot be provided at this time. The scientific community's focus remains on compounds with

more promising preclinical activity profiles for further development as potential cancer

therapeutics. Researchers interested in the anti-cancer potential of natural products from Melia

toosendan are encouraged to consult the literature on more extensively studied compounds

from this source.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1164417?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/366352457_Chemical_and_Biological_Properties_of_Three_Poorly_Studied_Species_of_Lycium_Genus-Short_Review
https://pmc.ncbi.nlm.nih.gov/articles/PMC9788301/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9788301/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB93372646_EN.htm
https://www.benchchem.com/product/b1164417#meliasendanin-d-application-in-cancer-cell-lines
https://www.benchchem.com/product/b1164417#meliasendanin-d-application-in-cancer-cell-lines
https://www.benchchem.com/product/b1164417#meliasendanin-d-application-in-cancer-cell-lines
https://www.benchchem.com/product/b1164417#meliasendanin-d-application-in-cancer-cell-lines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1164417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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